Cas no 1351581-63-9 (4-benzyl-5-oxo-N-2-(thiophen-2-yl)ethylmorpholine-3-carboxamide)

• Product Name: 4-benzyl-5-oxo-N-2-(thiophen-2-yl)ethylmorpholine-3-carboxamide
• CAS No: 1351581-63-9
• MF: C₁₈H₂₀N₂O₃S
• MW: 344.428003311157
• CID: 6232488
• PubChem ID: 56766014
• Update Time: 2025-11-06

4-benzyl-5-oxo-N-2-(thiophen-2-yl)ethylmorpholine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-benzyl-5-oxo-N-2-(thiophen-2-yl)ethylmorpholine-3-carboxamide
• F6241-0353
• VU0539586-1
• 1351581-63-9
• AKOS024542266
• 4-benzyl-5-oxo-N-(2-(thiophen-2-yl)ethyl)morpholine-3-carboxamide
• Z1162477538
• 4-benzyl-5-oxo-N-(2-thiophen-2-ylethyl)morpholine-3-carboxamide
• 4-benzyl-5-oxo-N-[2-(thiophen-2-yl)ethyl]morpholine-3-carboxamide

• Inchi： 1S/C18H20N2O3S/c21-17-13-23-12-16(20(17)11-14-5-2-1-3-6-14)18(22)19-9-8-15-7-4-10-24-15/h1-7,10,16H,8-9,11-13H2,(H,19,22)
• InChI Key： IUIXJJOMZDAZQS-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CCNC(C1COCC(N1CC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 344.11946368g/mol
• Monoisotopic Mass: 344.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 86.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-benzyl-5-oxo-N-2-(thiophen-2-yl)ethylmorpholine-3-carboxamide

Introduction to 4-benzyl-5-oxo-N-2-(thiophen-2-yl)ethylmorpholine-3-carboxamide (CAS No. 1351581-63-9)

4-benzyl-5-oxo-N-2-(thiophen-2-yl)ethylmorpholine-3-carboxamide, identified by its Chemical Abstracts Service (CAS) number 1351581-63-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of morpholine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a benzyl group, an oxo group, a thiophene ring, and an ethylmorpholine moiety, which collectively contribute to its unique chemical properties and biological interactions.

The benzyl group in the molecular structure is a common aromatic side chain that enhances the lipophilicity of the compound, facilitating its interaction with biological targets. The 5-oxo group, positioned within the morpholine ring, introduces a carbonyl functionality that can participate in hydrogen bonding and other non-covalent interactions, which are critical for binding affinity in drug design. The presence of a thiophen-2-yl substituent adds another layer of complexity to the molecule, as thiophene derivatives are well-documented for their role in various pharmacological mechanisms, including anti-inflammatory and anticancer effects.

In recent years, there has been a surge in research focused on developing novel morpholine-based compounds due to their promising pharmacological profiles. Specifically, derivatives featuring morpholine scaffolds have been explored for their potential in treating neurological disorders, infectious diseases, and metabolic conditions. The compound 4-benzyl-5-oxo-N-2-(thiophen-2-yl)ethylmorpholine-3-carboxamide stands out in this context due to its unique combination of structural features that may confer multiple biological activities.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The integration of the thiophen-2-yl moiety into the morpholine core suggests that it may exhibit properties similar to other thiophene-containing drugs that have demonstrated efficacy in preclinical studies. For instance, some thiophene derivatives have shown inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory pathways. Additionally, the benzyl group could enhance solubility and metabolic stability, making it a candidate for further development into a therapeutic agent.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that the 5-oxo-N-heterocyclic system in 4-benzyl-5-oxo-N-2-(thiophen-2-yl)ethylmorpholine-3-carboxamide could interact favorably with target proteins through hydrogen bonding networks. This suggests that the compound may have potent activity against disease-causing enzymes or receptors. Furthermore, the ethylmorpholine portion of the molecule could contribute to its ability to cross biological membranes, improving bioavailability—a critical factor in drug development.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug design due to their structural diversity and biological relevance. Heterocycles such as morpholine and thiophene are prevalent in approved drugs because they can modulate biological processes through precise interactions with molecular targets. The compound 4-benzyl-5-oxo-N-2-(thiophen-2-yl)ethylmorpholine-3-carboxamide exemplifies this trend by combining multiple heterocyclic motifs into a single molecular entity.

From a synthetic chemistry perspective, this compound presents an interesting challenge due to its complex structure. However, modern synthetic methodologies have made it possible to construct such molecules with high efficiency and purity. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations are particularly useful in assembling the key functional groups present in this compound. These synthetic strategies not only facilitate access to novel derivatives but also allow for structural modifications aimed at optimizing biological activity.

Preclinical studies have begun to explore the potential therapeutic applications of 4-benzyl-5-oxy-N-[1-(thienylethoxy)methyl]pyrrolidinone, a closely related derivative that shares some structural similarities with our target compound. These studies have highlighted its efficacy in models of inflammation and pain management. While direct comparisons with 4-benzyl-N-[1-(thienylethoxy)methyl]-5-oxo-pyrrolidinone, it is reasonable to hypothesize that our target molecule may exhibit comparable or even enhanced pharmacological effects due to additional functional groups such as the benzyl moiety.

The role of computational modeling in understanding molecular interactions cannot be overstated. Advanced software tools allow researchers to simulate how 4-benzyl-N-[1-(thienylethoxy)methyl]-5-oxo-pyrrolidinone might bind to specific enzymes or receptors at an atomic level. This approach has been instrumental in guiding medicinal chemists toward designing molecules with improved binding affinity and selectivity. For instance, virtual screening techniques have identified several hits from which compounds like our target were derived through iterative optimization cycles.

The versatility of morpholine derivatives extends beyond their applications as drug candidates; they also serve as valuable intermediates in organic synthesis. Their ability to act as chiral auxiliaries or ligands makes them useful tools for asymmetric synthesis—a field that has seen remarkable progress over recent decades thanks to innovative methodologies like transition-metal catalysis and biocatalysis.

In conclusion,4-benzyl-N-[1-(thienylethoxy)methyl]-5-oxo-pyrrolidinone represents an intriguing chemical entity with significant potential for further exploration both academically and commercially. Its unique structural features position it as a promising candidate for developing new therapeutics targeting various diseases while offering opportunities for synthetic innovation within pharmaceutical chemistry labs worldwide.